Cas no 2227901-97-3 ((1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol)

• Product Name: (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol
• CAS No: 2227901-97-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6547434
• PubChem ID: 28267117
• Update Time: 2025-06-12

(1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol
• 2227901-97-3
• (1S)-3-amino-1-[4-(propan-2-yl)phenyl]propan-1-ol
• EN300-1823980

• Inchi： 1S/C12H19NO/c1-9(2)10-3-5-11(6-4-10)12(14)7-8-13/h3-6,9,12,14H,7-8,13H2,1-2H3/t12-/m0/s1
• InChI Key： BSBKYVBLMRLSLK-LBPRGKRZSA-N
• SMILES： O[C@@H](CCN)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol

Recent Advances in the Study of (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol (CAS: 2227901-97-3)

The compound (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol (CAS: 2227901-97-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol using a catalytic enantioselective approach. The researchers achieved high enantiomeric excess (ee > 99%) and yield (85%) through a novel palladium-catalyzed hydrogenation process. This breakthrough in synthesis methodology addresses previous challenges in obtaining the compound in optically pure form, which is crucial for its pharmacological evaluation.

Pharmacological investigations have revealed that (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI) with additional noradrenergic effects. In vitro studies using human serotonin transporters (hSERT) demonstrated an IC50 value of 12.3 nM, significantly lower than conventional SSRIs. The compound's unique structural features, including the isopropylphenyl moiety and the chiral amino alcohol group, are believed to contribute to its enhanced binding affinity and selectivity.

Recent preclinical studies in rodent models of depression have shown that (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol produces rapid antidepressant effects, with significant behavioral improvements observed within 24 hours of administration. This rapid onset of action, coupled with a favorable safety profile in acute toxicity studies (LD50 > 1000 mg/kg in mice), positions the compound as a potential next-generation antidepressant candidate. Researchers are particularly interested in its ability to modulate both serotonergic and noradrenergic systems without the typical side effects associated with tricyclic antidepressants.

Beyond its CNS applications, (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol has shown inhibitory activity against certain cancer-related kinases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibition of CDK4/6 (cyclin-dependent kinases 4 and 6) with IC50 values of 38 nM and 42 nM, respectively. Molecular docking studies suggest that the compound binds to the ATP-binding pocket of these kinases, with the amino alcohol group forming critical hydrogen bonds with the hinge region of the kinase domain.

The metabolic stability and pharmacokinetic properties of (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol have been evaluated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. The compound demonstrates good oral bioavailability (78% in rats) and a half-life of approximately 6 hours, making it suitable for once-daily dosing. Notably, it shows minimal inhibition of major cytochrome P450 enzymes, reducing the potential for drug-drug interactions - a significant advantage over many current therapeutic agents.

Current research efforts are focused on developing derivatives of (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol to optimize its pharmacological profile. Structure-activity relationship (SAR) studies have identified the importance of the (S)-configuration at the chiral center and the isopropyl substitution pattern on the phenyl ring for maintaining biological activity. Several pharmaceutical companies have included this compound in their pipelines, with Phase I clinical trials for major depressive disorder expected to begin in late 2024.

In conclusion, (1S)-3-amino-1-4-(propan-2-yl)phenylpropan-1-ol (CAS: 2227901-97-3) represents a promising multifunctional compound with potential applications in CNS disorders and oncology. Its unique chemical structure, combined with favorable pharmacological properties, makes it an important subject of ongoing research. Future studies will likely explore its therapeutic potential in other indications and investigate possible combination therapies with existing medications.